Cas no 825608-03-5 (1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane)

1-{[4-(5-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane is a specialized organic compound featuring a piperazine core linked to a sulfonylated azepane moiety, with a 5-chloro-2-methylphenyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for receptor-targeted ligands due to its piperazine and aryl components, which are common in bioactive molecules. The sulfonyl bridge enhances stability and may influence binding affinity, while the chloro and methyl groups on the phenyl ring could modulate lipophilicity and steric interactions. Its precise applications depend on further pharmacological evaluation, but its modular design allows for derivatization, making it a candidate for drug discovery or biochemical research.

1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane structure

825608-03-5 structure

Product Name:1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane

CAS No:825608-03-5

MF:C₁₇H₂₆ClN₃O₂S

MW:371.925241947174

CID:5436244

Update Time:2025-10-17

1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane Chemical and Physical Properties

Names and Identifiers

- 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane
- Inchi： 1S/C17H26ClN3O2S/c1-15-6-7-16(18)14-17(15)19-10-12-21(13-11-19)24(22,23)20-8-4-2-3-5-9-20/h6-7,14H,2-5,8-13H2,1H3
- InChI Key： XLOGPZPKEYNYMV-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(N1CCCCCC1)N1CCN(CC1)C1=C(C)C=CC(Cl)=C1

1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3083-0194-2μmol	1-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}azepane	825608-03-5	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3083-0194-1mg	1-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}azepane	825608-03-5	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3083-0194-2mg	1-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}azepane	825608-03-5	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3083-0194-3mg	1-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}azepane	825608-03-5	90%+	3mg	$63.0	2023-04-27

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Additional information on 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane

Recent Advances in the Study of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5)

The compound 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders. The presence of a piperazinyl sulfonyl group linked to an azepane moiety suggests potential interactions with neurotransmitter receptors, making it a promising candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's affinity for serotonin and dopamine receptors, suggesting its potential utility in treating mood disorders and schizophrenia. These findings are supported by in vitro assays demonstrating nanomolar binding affinities, which are comparable to existing therapeutics.

In addition to its CNS applications, 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sigma-2 receptors. Mechanistic studies revealed that the compound induces apoptosis via mitochondrial pathway disruption, a finding that could pave the way for developing targeted cancer therapies. However, further in vivo studies are needed to validate these effects and assess potential side effects.

The pharmacokinetic profile of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the compound's metabolic stability and clearance rates in human liver microsomes. Results indicated moderate hepatic clearance, suggesting the need for structural modifications to improve metabolic stability. These insights are critical for guiding future drug development efforts and optimizing dosing regimens.

Despite these advancements, challenges remain in translating 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane into clinical applications. Issues such as blood-brain barrier penetration, potential off-target effects, and long-term safety profiles require further elucidation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these gaps, with several patent applications filed in 2023-2024 indicating growing commercial interest in this compound.

In conclusion, 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5) represents a multifaceted compound with significant potential across therapeutic areas. Its dual activity in CNS disorders and oncology, coupled with recent synthetic and pharmacological advancements, positions it as a compelling subject for continued research. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.